Cas no 75261-44-8 (1,1'-Bi-1H-benzimidazole)

• Product Name: 1,1'-Bi-1H-benzimidazole
• CAS No: 75261-44-8
• MF: C₁₄H₁₀N₄
• MW: 234.25600194931
• CID: 539842
• PubChem ID: 15316392
• Update Time: 2025-05-26

1,1'-Bi-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1,1'-Bi-1H-benzimidazole
• 1-(benzimidazol-1-yl)benzimidazole
• SCHEMBL7196401
• 1,1'-Bibenzimidazole
• DTXSID10571357
• 75261-44-8
• 1,1'-Bibenzo[d]imidazole

• Inchi： 1S/C14H10N4/c1-3-7-13-11(5-1)15-9-17(13)18-10-16-12-6-2-4-8-14(12)18/h1-10H
• InChI Key： XWOFZMGLZBUKRA-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 234.090546336g/mol
• Monoisotopic Mass: 234.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.6Ų

Additional information on 1,1'-Bi-1H-benzimidazole

Recent Advances in the Study of 1,1'-Bi-1H-benzimidazole (CAS: 75261-44-8) in Chemical Biology and Pharmaceutical Research

1,1'-Bi-1H-benzimidazole (CAS: 75261-44-8) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting nucleic acids and enzymes involved in critical biological pathways. This research brief synthesizes the latest findings on the synthesis, biological activity, and therapeutic potential of 1,1'-Bi-1H-benzimidazole, providing a comprehensive overview for researchers in the field.

A key area of interest is the compound's ability to intercalate with DNA and RNA, making it a promising candidate for anticancer and antimicrobial therapies. Recent work published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 1,1'-Bi-1H-benzimidazole exhibit strong binding affinity to G-quadruplex structures, which are prevalent in oncogenic promoters. This interaction disrupts DNA replication and transcription, leading to selective cytotoxicity in cancer cells. The study utilized molecular docking and in vitro assays to validate these effects, highlighting the compound's potential as a targeted therapeutic agent.

In addition to its nucleic acid interactions, 1,1'-Bi-1H-benzimidazole has been investigated for its role as an enzyme inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of the compound effectively inhibit topoisomerase II, an enzyme critical for DNA replication and repair. The researchers employed X-ray crystallography to elucidate the binding mechanism, revealing that the planar structure of 1,1'-Bi-1H-benzimidazole facilitates intercalation into the enzyme's active site. These findings suggest potential applications in treating diseases characterized by aberrant DNA replication, such as certain cancers and viral infections.

Another notable advancement is the development of novel synthetic routes for 1,1'-Bi-1H-benzimidazole and its derivatives. A recent publication in Organic Letters (2023) described a catalytic method using palladium complexes to achieve high-yield synthesis under mild conditions. This innovation addresses previous challenges related to low yields and harsh reaction conditions, paving the way for scalable production and further pharmacological evaluation. The study also highlighted the compound's stability and compatibility with various functional groups, enhancing its utility in drug design.

Beyond its therapeutic potential, 1,1'-Bi-1H-benzimidazole has also been explored in materials science. A 2024 study in ACS Applied Materials & Interfaces demonstrated its use as a building block for fluorescent sensors capable of detecting metal ions and small molecules. The compound's rigid structure and electron-rich properties make it an ideal candidate for designing sensitive and selective sensors, with applications in environmental monitoring and diagnostics.

In conclusion, recent research on 1,1'-Bi-1H-benzimidazole (CAS: 75261-44-8) underscores its multifaceted role in chemical biology and pharmaceutical development. From its interactions with nucleic acids and enzymes to its applications in drug synthesis and materials science, this compound continues to offer valuable insights and opportunities for innovation. Future studies should focus on optimizing its pharmacological properties and exploring new therapeutic targets to fully realize its potential in medicine and beyond.